Cas no 2172075-81-7 (3-(3-Hydroxy-1-methylpyrrolidin-3-yl)thiane-3-carboxylic acid)

• Product Name: 3-(3-Hydroxy-1-methylpyrrolidin-3-yl)thiane-3-carboxylic acid
• CAS No: 2172075-81-7
• MF: C₁₁H₁₉NO₃S
• MW: 245.338462114334
• CID: 5568082
• PubChem ID: 165594435
• Update Time: 2025-06-13

3-(3-Hydroxy-1-methylpyrrolidin-3-yl)thiane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2172075-81-7
• EN300-1629891
• 3-(3-hydroxy-1-methylpyrrolidin-3-yl)thiane-3-carboxylic acid
• 3-(3-Hydroxy-1-methylpyrrolidin-3-yl)thiane-3-carboxylic acid

• Inchi： 1S/C11H19NO3S/c1-12-5-4-11(15,7-12)10(9(13)14)3-2-6-16-8-10/h15H,2-8H2,1H3,(H,13,14)
• InChI Key： GZENPUIQWNDKEF-UHFFFAOYSA-N
• SMILES： S1CCCC(C(=O)O)(C1)C1(CN(C)CC1)O

Computed Properties

• Exact Mass: 245.10856464g/mol
• Monoisotopic Mass: 245.10856464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 86.1Ų

Additional information on 3-(3-Hydroxy-1-methylpyrrolidin-3-yl)thiane-3-carboxylic acid

Comprehensive Overview of 3-(3-Hydroxy-1-methylpyrrolidin-3-yl)thiane-3-carboxylic acid (CAS No. 2172075-81-7)

3-(3-Hydroxy-1-methylpyrrolidin-3-yl)thiane-3-carboxylic acid (CAS No. 2172075-81-7) is a structurally unique compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This molecule combines a pyrrolidine ring with a thiane moiety, making it a versatile scaffold for drug discovery. The presence of both hydroxy and carboxylic acid functional groups enhances its potential for interactions with biological targets, particularly in the development of enzyme inhibitors and receptor modulators.

In recent years, the demand for novel heterocyclic compounds has surged, driven by the need for innovative therapeutics. 3-(3-Hydroxy-1-methylpyrrolidin-3-yl)thiane-3-carboxylic acid stands out due to its potential applications in addressing neurodegenerative diseases and metabolic disorders. Researchers are particularly interested in its ability to modulate G-protein-coupled receptors (GPCRs), which are critical targets for treating conditions like diabetes and Parkinson's disease. This aligns with current trends in precision medicine and personalized therapy, where tailored molecular designs are paramount.

The synthesis of 3-(3-Hydroxy-1-methylpyrrolidin-3-yl)thiane-3-carboxylic acid involves sophisticated organic chemistry techniques, including stereoselective reactions and catalytic asymmetric synthesis. These methods ensure high purity and enantiomeric excess, which are crucial for pharmaceutical applications. The compound's CAS No. 2172075-81-7 serves as a unique identifier in chemical databases, facilitating its traceability in research and development workflows. Its molecular weight and solubility profile make it suitable for formulation development, a key consideration for drug delivery systems.

From a bioavailability perspective, 3-(3-Hydroxy-1-methylpyrrolidin-3-yl)thiane-3-carboxylic acid exhibits promising pharmacokinetic properties. Its logP value suggests balanced lipophilicity, enabling efficient membrane permeation while maintaining aqueous solubility. This balance is critical for oral drug candidates, a topic of high interest in pharmaceutical forums and AI-driven drug design platforms. The compound's stability under physiological conditions further enhances its appeal as a lead molecule.

Another area of exploration for 3-(3-Hydroxy-1-methylpyrrolidin-3-yl)thiane-3-carboxylic acid is its role in chemoenzymatic synthesis. Enzymatic modifications of this scaffold could yield derivatives with enhanced selectivity and reduced side effects, addressing the growing demand for green chemistry solutions. This aligns with global initiatives to reduce the environmental impact of pharmaceutical manufacturing, a frequently searched topic in sustainable development circles.

In summary, 3-(3-Hydroxy-1-methylpyrrolidin-3-yl)thiane-3-carboxylic acid (CAS No. 2172075-81-7) represents a compelling case study in modern drug discovery. Its structural complexity, combined with its potential therapeutic applications, positions it as a valuable candidate for further investigation. As the scientific community continues to explore next-generation therapeutics, this compound is poised to play a pivotal role in shaping the future of medicine.